N-(4-(N-1,3,4-thiadiazol-2-ylsulfamoyl)phenyl)acetamide

• CAS No.: 6880-66-6
• Molecular Formula: C10H10N4O3S2
• Molecular Weight: 298.3 g/mol
• IUPAC Name: N-[4-(1,3,4-thiadiazol-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C10H10N4O3S2/c1-7(15)12-8-2-4-9(5-3-8)19(16,17)14-10-13-11-6-18-10/h2-6H,1H3,(H,12,15)(H,13,14)
• InChI Key: TZYCCDLCJHIAHL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NN=CS2

Description

N-(4-(N-1,3,4-thiadiazol-2-ylsulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C10H10N4O3S2 and its molecular weight is 298.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-1,3,4-thiadiazole (500 mg, 4.95 mmol) was suspended in pyridine (1.26 mL). p-Acetamidobenzenesulfonyl chloride (1.2 g, 5.15 mmol) was added and the mixture was heated to 95° C. for 1 h. The mixture was dissolved in 10% aqueous HCl and extracted with ethyl acetate. The organic extracts were washed with water and dried over anhydrous Na2SO4. Evaporation of the solvent yielded the crude product (1.4 g, 4.7 mmol, 95%). Recrystallization from CH2Cl2/MeOH gave pure product, mp 216-217° C. (lit1 mp 214-215° C.); 1H NMR (250 MHz, CDCl3) δ 2.07 (3, s), 7.73 (4, s), 8.74 (1, s), 10.35 (1, s), 14.35 (1, br s); 13C NMR (62.5 MHz, DMSO) δ 24.2, 118.7, 127.0, 135.6, 143.0, 144.9, 167.2, 169.